Cas no 2703780-11-2 (2-Amino-1-cyanoindolizine-3-carboxamide)

• Product Name: 2-Amino-1-cyanoindolizine-3-carboxamide
• CAS No: 2703780-11-2
• MF: C₁₀H₈N₄O
• MW: 200.196721076965
• CID: 6024839
• PubChem ID: 165946400
• Update Time: 2025-05-24

2-Amino-1-cyanoindolizine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-36480627
• 2703780-11-2
• Z5233851678
• 2-amino-1-cyanoindolizine-3-carboxamide
• 2-Amino-1-cyanoindolizine-3-carboxamide

• Inchi： 1S/C10H8N4O/c11-5-6-7-3-1-2-4-14(7)9(8(6)12)10(13)15/h1-4H,12H2,(H2,13,15)
• InChI Key： ZNLQQZHQZUAMRV-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(C#N)=C2C=CC=CN21)N)N

Computed Properties

• Exact Mass: 200.06981089g/mol
• Monoisotopic Mass: 200.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.3Ų

Additional information on 2-Amino-1-cyanoindolizine-3-carboxamide

Recent Advances in the Study of 2-Amino-1-cyanoindolizine-3-carboxamide (CAS: 2703780-11-2): A Promising Scaffold in Medicinal Chemistry

The compound 2-Amino-1-cyanoindolizine-3-carboxamide (CAS: 2703780-11-2) has recently emerged as a focal point in medicinal chemistry research due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by an indolizine core functionalized with amino, cyano, and carboxamide groups, has demonstrated significant versatility in drug discovery. Recent studies have highlighted its role as a privileged structure for targeting various biological pathways, particularly in oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 2-Amino-1-cyanoindolizine-3-carboxamide derivatives for kinase inhibition. The research team employed a structure-activity relationship (SAR) approach, systematically modifying the indolizine core to enhance binding affinity and selectivity. Their findings revealed that certain derivatives exhibited potent inhibitory activity against FLT3 and CDK2 kinases, with IC50 values in the low nanomolar range. Molecular docking studies further elucidated the key interactions between these compounds and their target proteins, providing valuable insights for future drug design.

In parallel research, scientists have investigated the antimicrobial potential of this scaffold. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that novel 2-Amino-1-cyanoindolizine-3-carboxamide analogs displayed remarkable activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study identified specific structural modifications that enhanced membrane permeability while maintaining low cytotoxicity against mammalian cells, suggesting promising avenues for developing new antibacterial agents.

The pharmacokinetic properties of 2-Amino-1-cyanoindolizine-3-carboxamide derivatives have also been the subject of recent investigation. A 2024 preclinical study evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of lead compounds in this series. Researchers found that the introduction of specific substituents significantly improved metabolic stability and oral bioavailability, addressing previous challenges associated with this chemical class. These findings were particularly relevant for the development of orally administered therapeutics.

Emerging research has also explored the application of this scaffold in targeted protein degradation. A groundbreaking study demonstrated that 2-Amino-1-cyanoindolizine-3-carboxamide-based PROTACs (proteolysis-targeting chimeras) could effectively degrade oncogenic proteins through the ubiquitin-proteasome system. This innovative approach combines the binding specificity of the indolizine core with the degradation machinery of E3 ubiquitin ligases, offering new therapeutic strategies for previously "undruggable" targets.

In conclusion, recent studies on 2-Amino-1-cyanoindolizine-3-carboxamide (CAS: 2703780-11-2) have significantly expanded our understanding of its therapeutic potential and structural versatility. The scaffold's ability to interact with diverse biological targets, coupled with improved synthetic methodologies and pharmacokinetic optimization, positions it as a valuable platform for future drug discovery efforts. Ongoing research continues to explore novel applications of this compound class, particularly in addressing unmet medical needs in oncology, infectious diseases, and beyond.